Cas no 1522-91-4 (3,3-bis(butoxymethyl)oxetane)

• Product Name: 3,3-bis(butoxymethyl)oxetane
• CAS No: 1522-91-4
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 1325654
• PubChem ID: 200332
• Update Time: 2025-04-20

3,3-bis(butoxymethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(butoxymethyl)oxetane
• 3,3-bis-(butoxymethyl)-oxetane
• DTXSID40164973
• SCHEMBL5945228
• Oxetane, 3,3-di(butoxymethyl)-
• 1522-91-4
• Oxetane, 3,3-bis(butoxymethyl)-

• Inchi： 1S/C13H26O3/c1-3-5-7-14-9-13(11-16-12-13)10-15-8-6-4-2/h3-12H2,1-2H3
• InChI Key： MIJOVJPDTJQYAQ-UHFFFAOYSA-N
• SMILES： O1CC(COCCCC)(COCCCC)C1

Computed Properties

• Exact Mass: 230.18828
• Monoisotopic Mass: 230.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.931
• Boiling Point: 282.9°C at 760 mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.44
• PSA: 27.69